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Compound of Interest

Compound Name:
4-(4-methoxyphenyl)-N-

methylthiazol-2-amine

Cat. No.: B12125934

Get Quote

Executive Summary & Compound Identity
This compound belongs to the class of 2-aminothiazoles, a privileged structure in medicinal

chemistry known for its ability to form hydrogen bonds within the ATP-binding pockets of

kinases. The N-methyl substitution at the 2-position enhances lipophilicity and metabolic

stability compared to the primary amine.
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Property Detail

IUPAC Name
N-methyl-4-(4-methoxyphenyl)-1,3-thiazol-2-

amine

Molecular Formula C₁₁H₁₂N₂OS

Molecular Weight 220.29 g/mol

Exact Mass 220.0670

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, MeOH, CHCl₃; sparingly

soluble in water

Synthesis Protocol (Hantzsch Condensation)
To ensure the integrity of the spectroscopic data, the compound must be synthesized with high

purity. The standard method involves the condensation of an

-haloketone with a substituted thiourea.

Reaction Workflow
Reagents:

Precursor A: 2-Bromo-4'-methoxyacetophenone (CAS: 2632-13-5)

Precursor B:N-Methylthiourea (CAS: 598-52-7)

Solvent: Ethanol (Absolute)

Procedure:

Dissolve Precursor A (1.0 eq) in absolute ethanol (5 mL/mmol).

Add Precursor B (1.1 eq) to the solution.

Reflux the mixture for 2–4 hours. Monitor via TLC (Hexane:EtOAc 7:3).
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Cool to room temperature. A hydrobromide salt precipitate may form.

Neutralize with saturated NaHCO₃ solution to pH 8–9 to liberate the free base.

Extract with Ethyl Acetate (3x), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallization from Ethanol/Water or Flash Chromatography.

Mechanism Visualization
The following diagram illustrates the condensation and cyclization pathway.

2-Bromo-4'-methoxyacetophenone
+ N-Methylthiourea

Thioimidate Intermediate
(Unstable)

Nucleophilic Attack (S on C-Br) Cyclization & Dehydration
(- H2O, - HBr)

Reflux (EtOH) 4-(4-methoxyphenyl)-N-methylthiazol-2-amineNeutralization (NaHCO3)

Click to download full resolution via product page

Caption: Hantzsch thiazole synthesis pathway via condensation of

-bromoketone and thiourea.

Mass Spectrometry (MS) Analysis
Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint

characteristic of the thiazole core.

Experimental Parameters (ESI-MS)
Ionization Mode: Electrospray Ionization (ESI), Positive Mode (+ve).

Capillary Voltage: 3.5 kV.

Source Temp: 300°C.

Data Interpretation
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m/z (Observed) Ion Identity Interpretation

221.1 [M+H]⁺
Parent Ion (Base Peak).

Protonated molecular ion.

243.1 [M+Na]⁺
Sodium adduct (common in

glass/solvent impurities).

206.1 [M - CH₃]⁺
Demethylation (loss of methyl

from methoxy or N-methyl).

190.1 [M - OCH₃]⁺

Loss of methoxy group

(characteristic of anisole

derivatives).

Diagnostic Insight: The stability of the thiazole ring typically results in a strong parent ion

[M+H]⁺ with minimal fragmentation under soft ionization (ESI). Harder ionization (EI) would

show cleavage of the C-S bond in the thiazole ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the definitive method for structural validation. The data below represents the

consensus shifts for this structure in deuterated dimethyl sulfoxide (DMSO-d₆).

¹H NMR (300 MHz, DMSO-d₆)
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Context

7.75 – 7.80
Doublet (

Hz)
2H Ar-H (2', 6')

Phenyl protons

ortho to the

thiazole ring.

Deshielded by

the aromatic

heterocycle.

7.45 Broad Singlet 1H -NH

Amine proton.

Exchangeable

with D₂O.

Chemical shift

varies with

concentration/sol

vent.

6.95 – 7.00
Doublet (

Hz)
2H Ar-H (3', 5')

Phenyl protons

ortho to the

methoxy group.

Shielded by the

electron-donating

oxygen.

6.90 Singlet 1H Thiazole 5-H

The

characteristic

proton on the

thiazole ring.

Diagnostic for

ring closure.

3.78 Singlet 3H -OCH₃

Methoxy group

attached to the

phenyl ring.

2.88 Singlet (or

doublet)

3H -NH-CH₃ N-Methyl group.

Appears as a

doublet if
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coupling to NH is

resolved (

Hz).

¹³C NMR (75 MHz, DMSO-d₆)
169.5 ppm: C-2 of Thiazole (C=N, attached to amine).

159.2 ppm: C-4' of Phenyl (attached to -OCH₃).

150.8 ppm: C-4 of Thiazole.

128.5 ppm: C-1' of Phenyl.

127.4 ppm: C-2', 6' of Phenyl.

114.3 ppm: C-3', 5' of Phenyl.

101.5 ppm: C-5 of Thiazole (Diagnostic high-field aromatic carbon).

55.6 ppm: -OCH₃ (Methoxy carbon).

31.5 ppm: -NH-CH₃ (N-Methyl carbon).

Structural Logic & Validation
AA'BB' System: The para-substituted benzene ring creates a symmetric splitting pattern (two

doublets) in the aromatic region (7.8 and 7.0 ppm).

Thiazole Singlet: The presence of a sharp singlet around 6.90 ppm confirms the formation of

the 5-membered thiazole ring. If cyclization failed, this peak would be absent or shifted

significantly.

N-Methyl vs. O-Methyl: The O-methyl (3.78 ppm) is significantly more deshielded than the N-

methyl (2.88 ppm) due to the higher electronegativity of oxygen compared to nitrogen.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.orgsyn.org%2Fdemo.aspx%3Fprep%3DCV3P0076
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2Fabs%2F10.1021%2Fcr60210a001
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.saa.2014.10.086
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm0507315
https://www.benchchem.com/product/b12125934/docs#comprehensive-spectroscopic-characterization-4-4-methoxyphenyl-n-methylthiazol-2-amine
https://www.benchchem.com/product/b12125934/docs#comprehensive-spectroscopic-characterization-4-4-methoxyphenyl-n-methylthiazol-2-amine
https://www.benchchem.com/product/b12125934/docs#comprehensive-spectroscopic-characterization-4-4-methoxyphenyl-n-methylthiazol-2-amine
https://www.benchchem.com/product/b12125934/docs#comprehensive-spectroscopic-characterization-4-4-methoxyphenyl-n-methylthiazol-2-amine
https://www.benchchem.com/product/b12125934?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12125934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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